Cas no 1806603-74-6 (5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid)
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid
-
- Inchi: 1S/C12H13FO5/c1-18-10(14)5-3-7-2-4-8(13)6-9(7)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
- InChI Key: FIKSCMQNQVPLLT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C(C(=O)O)O)CCC(=O)OC
Computed Properties
- Exact Mass: 256.07470167 g/mol
- Monoisotopic Mass: 256.07470167 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 83.8
- Molecular Weight: 256.23
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027861-250mg |
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid |
1806603-74-6 | 97% | 250mg |
504.00 USD | 2021-06-17 | |
| Alichem | A015027861-500mg |
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid |
1806603-74-6 | 97% | 500mg |
847.60 USD | 2021-06-17 | |
| Alichem | A015027861-1g |
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid |
1806603-74-6 | 97% | 1g |
1,534.70 USD | 2021-06-17 |
5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid
Research Brief on 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS: 1806603-74-6): Recent Advances and Applications
The compound 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS: 1806603-74-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated mandelic acid derivative structure, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, biochemical properties, and potential as a key intermediate in drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid, highlighting its role as a precursor for novel fluorinated pharmaceuticals. The research demonstrated that the compound's stability and reactivity make it an excellent candidate for further chemical modifications, particularly in the development of targeted therapies for metabolic disorders.
In addition to its synthetic utility, recent investigations have delved into the biochemical interactions of 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits selective inhibition of certain enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development. The fluorinated moiety was found to enhance binding affinity while maintaining low cytotoxicity.
From a pharmacological perspective, preclinical evaluations of derivatives based on 1806603-74-6 have shown improved pharmacokinetic profiles compared to non-fluorinated analogs. Research teams at several pharmaceutical companies have incorporated this compound into their drug discovery pipelines, particularly for central nervous system (CNS) targets where fluorinated compounds often demonstrate superior blood-brain barrier penetration.
The analytical characterization of 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid has also seen advancements. Recent publications have detailed improved HPLC and LC-MS methods for its quantification in biological matrices, addressing previous challenges in pharmacokinetic studies. These methodological improvements are crucial for future clinical translation of compounds derived from this chemical scaffold.
Looking forward, the versatility of 1806603-74-6 continues to inspire innovative research directions. Current investigations are exploring its potential in radiopharmaceuticals, where the fluorine-18 isotope could be incorporated for PET imaging applications. Additionally, computational chemistry approaches are being employed to design next-generation derivatives with optimized therapeutic indices.
In conclusion, 5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid represents a valuable chemical entity in modern drug discovery. Its unique structural features, combined with recent synthetic and analytical advancements, position it as a compound of significant interest for both academic researchers and pharmaceutical developers. Continued research into its applications will likely yield important contributions to multiple therapeutic areas in the coming years.
1806603-74-6 (5-Fluoro-2-(3-methoxy-3-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)